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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116

For researchers, scientists, and professionals in drug development, this guide provides an in-
depth comparison of the herbicidal efficacy of Butylate against other prominent thiocarbamate
herbicides. This analysis is supported by experimental data and detailed methodologies to
ensure a thorough understanding of their relative performance.

Thiocarbamates are a class of selective, soil-applied herbicides primarily used for the control of
grassy weeds and some broadleaf species in various crops. Their mechanism of action
involves the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for
plant growth and development. This guide focuses on Butylate and compares its efficacy with
other key thiocarbamates, including EPTC, vernolate, and cycloate.

Comparative Efficacy of Thiocarbamate Herbicides

The effectiveness of thiocarbamate herbicides can vary depending on the weed species, crop,
soil type, and environmental conditions. The following tables summarize the available
guantitative data from various studies, comparing the weed control efficacy of Butylate with
other thiocarbamates.

Table 1: Efficacy of Thiocarbamate Herbicides on Yellow Nutsedge (Cyperus esculentus)
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Application
o Weed Control
Herbicide Rate (kg Crop Study Type
. (%)
a.i./ha)
Good to )
Butylate 4.48 - 6.72 Corn Field
Excellent
Good to ]
EPTC 3.36-6.72 Corn, Alfalfa Field
Excellent
Good to Soybeans,
Vernolate 2.24 - 3.36 Field
Excellent Peanuts
] Sugar Beets, ]
Cycloate 3.36-6.72 Fair to Good Field

Spinach

Note: "Good to Excellent” generally implies a weed control level of 85% or higher, while "Fair to
Good" suggests a range of 70-85%. Specific percentages from the cited literature are not
consistently available.

Table 2: General Weed Control Spectrum of Thiocarbamate Herbicides
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Herbicide Grassy Weeds Broadleaf Weeds
Excellent control of annual Fair control of some broadleaf
grasses such as foxtails weeds like redroot pigweed

Butylate (Setaria spp.), barnyardgrass (Amaranthus retroflexus) and
(Echinochloa crus-galli), and common lambsquarters
crabgrass (Digitaria spp.).[1] (Chenopodium album).
Excellent control of a wide
range of annual and perennial

EPTC grasses, including wild oats Good control of several
(Avena fatua) and broadleaf weeds.
johnsongrass (Sorghum
halepense) from seed.

Effective against many annual Provides good control of a

Vernolate
grasses. number of broadleaf weeds.

Effective against several

Cycloate Controls many annual grasses.

broadleaf weed species.

It has been observed in greenhouse studies that repeated applications of certain thiocarbamate

herbicides, including Butylate, EPTC, and vernolate, can lead to accelerated degradation in

the soil, potentially reducing their weed control efficacy over time.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis

Thiocarbamate herbicides act by disrupting the synthesis of very-long-chain fatty acids

(VLCFAS) in susceptible plants.[2] VLCFAs are essential components of plant cuticular waxes

and suberin, which play crucial roles in preventing water loss and protecting against

pathogens. The inhibition of VLCFA synthesis leads to stunted growth, abnormal seedling

development, and ultimately, plant death. The sulfoxide form of the thiocarbamate is believed to
be the active molecule that inhibits the elongase enzymes responsible for VLCFA production.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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